Cas no 90974-59-7 (2-(but-3-en-1-yl)cyclohexan-1-ol)

• Product Name: 2-(but-3-en-1-yl)cyclohexan-1-ol
• CAS No: 90974-59-7
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 4306263
• PubChem ID: 3014199
• Update Time: 2025-08-05

2-(but-3-en-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-(3-butenyl)-
• Cyclohexanol, 2-(3-buten-1-yl)-
• 2-(but-3-en-1-yl)cyclohexan-1-ol
• EN300-1251436
• 90974-59-7
• SCHEMBL12166903
• AKOS013621590

• Inchi： 1S/C10H18O/c1-2-3-6-9-7-4-5-8-10(9)11/h2,9-11H,1,3-8H2
• InChI Key： RYESRRSHSJJRFX-UHFFFAOYSA-N
• SMILES： C1(O)CCCCC1CCC=C

Computed Properties

• Exact Mass: 154.135765193Da
• Monoisotopic Mass: 154.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(but-3-en-1-yl)cyclohexan-1-ol

Professional Introduction to 2-(but-3-en-1-yl)cyclohexan-1-ol (CAS No. 90974-59-7)

2-(but-3-en-1-yl)cyclohexan-1-ol, identified by the chemical compound code CAS No. 90974-59-7, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a cyclohexane ring substituted with an allyl group and a hydroxyl functional group, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both the allyl and hydroxyl moieties makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(but-3-en-1-yl)cyclohexan-1-ol consists of a cyclohexane core attached to a butenyl chain at the first carbon position, with a hydroxyl group at the first carbon of the cyclohexane ring. This configuration imparts distinct reactivity patterns, making it a valuable building block for further functionalization. The compound’s ability to participate in various organic transformations, such as Michael additions, aldol reactions, and epoxide ring openings, underscores its utility in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(but-3-en-1-yl)cyclohexan-1-ol and its derivatives. The compound’s dual functionality—combining an allyl group with a hydroxyl group—has led researchers to investigate its role in modulating biological pathways. Preliminary studies suggest that derivatives of this molecule may exhibit properties relevant to inflammation, neurodegeneration, and metabolic disorders. These findings are particularly intriguing given the increasing demand for targeted therapies that address complex diseases.

The synthesis of 2-(but-3-en-1-yl)cyclohexan-1-ol typically involves multi-step organic reactions starting from commercially available precursors. One common approach involves the reaction of cyclohexanone with butenyllithium followed by hydroxylation. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies highlight the compound’s accessibility and feasibility for large-scale production, which is crucial for both academic research and industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(but-3-en-1-yl)cyclohexan-1-ol’s reactivity and interaction with biological targets. Molecular modeling studies have revealed that this compound can engage with specific enzymes and receptors, suggesting potential therapeutic roles. For instance, computational simulations indicate that derivatives of this molecule may interact with enzymes involved in lipid metabolism, making them candidates for treating metabolic syndromes. Such insights are driving further experimental validation and optimization efforts.

The pharmacological evaluation of 2-(but-3-en-1-yl)cyclohexan-1-ol has been complemented by its exploration as a scaffold for drug discovery. Researchers have synthesized various analogs to assess their biological activity while maintaining the core structural features. These derivatives have shown promise in preclinical models, particularly in contexts where modulating oxidative stress or enzyme activity is beneficial. The compound’s ability to serve as a versatile platform underscores its importance in developing next-generation pharmaceuticals.

Moreover, the environmental and safety considerations associated with handling 2-(but-3-en-1-y lcyclohexan -1 -ol (CAS No. 90974 -59 -7) are minimal compared to other more hazardous compounds commonly used in research and industry. Its stability under standard conditions and lack of known toxicities make it an attractive choice for both laboratory-scale experiments and industrial processes. This favorable safety profile enhances its appeal as a building block for pharmaceutical applications where purity and reliability are paramount.

The future prospects for 2-(but -3 -en -1 -yl)cyclohexan -1 -ol are promising, with ongoing research aimed at expanding its utility across multiple therapeutic areas. Innovations in synthetic methodologies are expected to streamline its production, while computational approaches will continue to guide the design of more effective derivatives. As our understanding of biological pathways evolves, so too will the applications of this versatile molecule.

In conclusion,2-(but -3 -en -1 -yl)cyclohexan -1 -ol (CAS No .90974 -59 -7) represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for drug discovery efforts worldwide .With continued investigation ,this compound is poised to play an increasingly important role in addressing some of today’s most pressing medical challenges .